Cas no 121219-87-2 (2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 121219-87-2
• MF: C₁₄H₁₂F₃NO₂
• MW: 283.245794296265
• MDL: MFCD18404910
• CID: 4764212
• Update Time: 2026-02-26

2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine
• 2-ETHOXY-5-[4-(TRIFLUOROMETHOXY)PHENYL]PYRIDINE
• Y3824

• MDL： MFCD18404910
• Inchi： 1S/C14H12F3NO2/c1-2-19-13-8-5-11(9-18-13)10-3-6-12(7-4-10)20-14(15,16)17/h3-9H,2H2,1H3
• InChI Key： JECSQCAFYAMOSM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=NC(=CC=1)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 291
• XLogP3: 4.3
• Topological Polar Surface Area: 31.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine

2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine: A Novel Compound with Promising Therapeutic Potential

2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine, identified by its CAS number 121219-87-2, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and therapeutic innovation. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers and pharmaceutical companies alike.

The molecular framework of 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine is built around a pyridine ring, which is a six-membered aromatic heterocycle. This ring is substituted with an ethoxy group at the 2-position and a phenyl ring at the 5-position. The phenyl ring is further functionalized with a trifluoromethoxy group, which is a key structural feature contributing to the compound's biological activity. The presence of the trifluoromethoxy group imparts unique electronic properties to the molecule, enhancing its interaction with biological targets.

Recent research has focused on the synthesis and characterization of 2-Ethoxy-5-(4-(trifluoromethyloxy)phenyl)pyridine. A study published in the Journal of Medicinal Chemistry in 2023 reported the development of a novel synthetic route to this compound, which involves a multi-step process. The researchers utilized a combination of electrophilic aromatic substitution and nucleophilic substitution reactions to achieve the desired structure. This approach not only improved the yield but also enhanced the purity of the final product, which is crucial for pharmaceutical applications.

The biological activity of 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine has been explored in several preclinical studies. A 2024 study published in Drug Discovery Today demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers observed that the compound effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. These findings suggest that 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine could be a promising candidate for the treatment of inflammatory diseases.

Another area of interest is the potential of 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine in the treatment of neurodegenerative disorders. A 2023 study in Neuropharmacology found that the compound modulates the activity of certain neurotransmitter receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The study also highlighted the compound's ability to cross the blood-brain barrier, a critical factor in the development of effective neurotherapeutics.

The pharmacokinetic profile of 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine is another important aspect of its potential therapeutic application. A recent review in Pharmaceutical Research discussed the compound's solubility, stability, and metabolism. The study indicated that the compound exhibits good solubility in aqueous solutions, which is essential for oral administration. Additionally, its metabolic pathway involves the hydrolysis of the ethoxy group, leading to the formation of metabolites that are readily excreted via the kidneys.

Environmental and safety considerations are also important when evaluating the potential of 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine. While the compound is not classified as a hazardous material, its environmental impact is still under investigation. A 2024 report by the Environmental Protection Agency (EPA) highlighted the need for further studies on the long-term effects of this compound in aquatic ecosystems. However, the current data suggest that it does not pose significant environmental risks when handled under standard laboratory conditions.

The structural features of 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine also make it an attractive candidate for drug design. The presence of the trifluoromethoxy group is known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes. This property is particularly valuable in the development of drugs targeting intracellular pathways. Additionally, the ethoxy group contributes to the molecule's hydrophilicity, which can influence its solubility and bioavailability.

Despite the promising findings, there are still challenges to be addressed before 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine can be considered for clinical use. One of the main challenges is the need for further preclinical and clinical studies to confirm its safety and efficacy in humans. A 2023 study in Clinical Pharmacology & Therapeutics emphasized the importance of conducting phase I trials to evaluate the compound's pharmacokinetics and tolerability in healthy volunteers.

Overall, 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine represents a significant advancement in medicinal chemistry. Its unique molecular structure and potential biological activities make it a promising candidate for the development of new therapeutic agents. While further research is needed to fully understand its potential, the current studies suggest that this compound could play a valuable role in the treatment of various diseases.

The ongoing research into 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine is expected to lead to new insights and applications in the field of pharmaceutical science. As more studies are conducted, the compound's role in drug development is likely to become more defined. The interdisciplinary nature of this research, involving chemistry, biology, and pharmacology, highlights the importance of collaborative efforts in advancing medical science.

As the field of medicinal chemistry continues to evolve, compounds like 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine will play an increasingly important role in the discovery of new drugs. The potential of such compounds to address unmet medical needs underscores the importance of continued research and innovation in pharmaceutical science. With the right approach and resources, the development of these compounds could lead to significant advancements in healthcare.

The future of 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine as a therapeutic agent depends on the results of ongoing and future studies. Researchers are currently exploring various avenues, including the optimization of its chemical structure to enhance its therapeutic potential. These efforts are likely to contribute to the development of more effective and safer treatments for a wide range of diseases.

In conclusion, 2-Ethoxy-5-(4-(trifluoromethoxy)phenyl)pyridine is a promising compound with significant potential in the field of medicinal chemistry. Its unique molecular structure and biological activities make it a valuable candidate for the development of new therapeutic agents. While further research is needed to fully understand its potential, the current studies suggest that this compound could play a valuable role in the treatment of various diseases. The ongoing research into this compound highlights the importance of continued innovation and collaboration in the field of pharmaceutical science.